Cas no 942920-34-5 (1-Tert-butyl-3-(4-nitrophenyl)-1H-pyrazole)

• Product Name: 1-Tert-butyl-3-(4-nitrophenyl)-1H-pyrazole
• CAS No: 942920-34-5
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 2111922
• Update Time: 2023-08-03

1-Tert-butyl-3-(4-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-3-(4-nitrophenyl)-1H-pyrazole
• 1-(1,1-Dimethylethyl)-3-(4-nitrophenyl)-1H-pyrazole
• 1-tert-butyl-3-(4-nitrophenyl)pyrazole
• ZZJWRGJVRULGBO-UHFFFAOYSA-N
• 1-Tert-butyl-3-(4-nitrophenyl)-1H-pyrazole

• Inchi： 1S/C13H15N3O2/c1-13(2,3)15-9-8-12(14-15)10-4-6-11(7-5-10)16(17)18/h4-9H,1-3H3
• InChI Key： ZZJWRGJVRULGBO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1C=CN(C(C)(C)C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• Topological Polar Surface Area: 63.6